Cas no 5505-16-8 (3,5-Diamino-2,4,6-triiodobenzoic Acid)

3,5-Diamino-2,4,6-triiodobenzoic Acid is a triiodinated aromatic compound primarily used as a key intermediate in the synthesis of iodinated contrast agents for medical imaging. Its high iodine content ensures excellent radiopacity, making it valuable in X-ray and CT imaging applications. The compound's rigid benzoic acid structure and strategically placed amino groups enhance solubility and derivatization potential, facilitating further chemical modifications. Its stability under physiological conditions and predictable reactivity make it a reliable building block in contrast media development. The product is typically handled under controlled conditions due to its light sensitivity and potential decomposition risks.
3,5-Diamino-2,4,6-triiodobenzoic Acid structure
5505-16-8 structure
Product Name:3,5-Diamino-2,4,6-triiodobenzoic Acid
CAS No:5505-16-8
MF:C7H5I3N2O2
MW:529.840218305588
MDL:MFCD01661009
CID:943275
PubChem ID:21680
Update Time:2025-06-07

3,5-Diamino-2,4,6-triiodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diamino-2,4,6-triiodobenzoic Acid
    • DTXSID20203596
    • BRN 1466919
    • SCHEMBL621486
    • 3-5-Diamino-2-4-6-triiodobenzoic acid
    • 9CR2L6ACC3
    • GOQCZMZLABPEME-UHFFFAOYSA-N
    • BENZOIC ACID, 3,5-DIAMINO-2,4,6-TRIIODO-
    • G69338
    • 5505-16-8
    • 2,4,6-Triiodo-3,5-diaminobenzoic acid
    • 3,5-Diamino-2,4,6-triiodobenzoate
    • EC 226-845-7
    • 3,5-Diamino-triiodobenzoic acid
    • EINECS 226-845-7
    • NS00001920
    • AM100939
    • AKOS027380227
    • MDL： MFCD01661009
    • Inchi： 1S/C7H5I3N2O2/c8-2-1(7(13)14)3(9)6(12)4(10)5(2)11/h11-12H2,(H,13,14)
    • InChI Key： GOQCZMZLABPEME-UHFFFAOYSA-N
    • SMILES： IC1C(=C(C(=C(C=1C(=O)O)I)N)I)N

Computed Properties

  • Exact Mass: 529.74900
  • Monoisotopic Mass: 529.7485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • PSA: 89.34000
  • LogP: 3.52540

3,5-Diamino-2,4,6-triiodobenzoic Acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3,5-Diamino-2,4,6-triiodobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D416820-50mg
3,5-Diamino-2,4,6-triiodobenzoic Acid
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 $ 115.00 2023-09-07
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D416820-100mg
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D416820-1g
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SHENG KE LU SI SHENG WU JI SHU
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